Cas no 130190-60-2 (2-Benzoyl-5-bromo-1H-pyrrole)

• Product Name: 2-Benzoyl-5-bromo-1H-pyrrole
• CAS No: 130190-60-2
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• CID: 2769862
• PubChem ID: 14737183
• Update Time: 2025-04-21

2-Benzoyl-5-bromo-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-5-bromo-1H-pyrrole
• DTXSID10563434
• SCHEMBL9792276
• Methanone, (5-bromo-1H-pyrrol-2-yl)phenyl-
• 130190-60-2
• (5-Bromo-1H-pyrrol-2-yl)(phenyl)methanone

• Inchi： 1S/C11H8BrNO/c12-10-7-6-9(13-10)11(14)8-4-2-1-3-5-8/h1-7,13H
• InChI Key： PGGMZYNSGDBCEH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2C=CC=CC=2)=O)N1

Computed Properties

• Exact Mass: 248.97893Da
• Monoisotopic Mass: 248.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.9Ų